Cas no 2091757-34-3 (1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole)

• Product Name: 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole
• CAS No: 2091757-34-3
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• MDL: MFCD30668297
• CID: 5239934
• Update Time: 2025-10-29

1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 2,3-dihydro-1-(2,2,2-trifluoroethyl)-
• 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole

• MDL： MFCD30668297
• Inchi： 1S/C10H10F3N/c11-10(12,13)5-9-8-4-2-1-3-7(8)6-14-9/h1-4,9,14H,5-6H2
• InChI Key： GCKIDZSDIMXHBZ-UHFFFAOYSA-N
• SMILES： C1(CC(F)(F)F)C2=C(C=CC=C2)CN1

Additional information on 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole

1-(2,2,2-Trifluoroethyl)-2,3-Dihydro-1H-Isoindole: A Comprehensive Overview

The compound 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole (CAS No. 2091757-34-3) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This isoindole derivative has garnered attention due to its unique structural properties and promising biological activities. In this article, we will delve into the synthesis, structure, applications, and recent advancements related to this compound.

The isoindole framework is a bicyclic aromatic system that has been extensively studied for its versatility in organic synthesis. The substitution of a trifluoroethyl group at the 1-position of the isoindole ring introduces unique electronic and steric properties. This modification enhances the molecule's stability and reactivity, making it a valuable building block in medicinal chemistry. Recent studies have highlighted the role of trifluoroethyl-substituted isoindoles in modulating enzyme activity and receptor binding.

The synthesis of 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole involves a multi-step process that typically begins with the preparation of the isoindole core. This is followed by nucleophilic substitution or coupling reactions to introduce the trifluoroethyl group. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most exciting developments in this field is the application of trifluoroethyl-substituted isoindoles in drug discovery. These compounds have shown potential as inhibitors of various enzymes, including kinases and proteases. For instance, recent studies have demonstrated that 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole derivatives can modulate the activity of cyclin-dependent kinases (CDKs), which are key targets in cancer therapy. The trifluoroethyl group plays a crucial role in enhancing the compound's binding affinity and selectivity.

In addition to its pharmacological applications, 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole has found utility in materials science. Its rigid structure and electron-withdrawing properties make it an ideal candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The incorporation of this compound into polymer blends has shown promising results in terms of charge transport properties.

The study of trifluoroethyl-substituted isoindoles has also led to advancements in green chemistry. Scientists have developed environmentally friendly synthesis routes that minimize waste and reduce energy consumption. For example, catalytic hydrogenation methods using palladium catalysts have been employed to construct the dihydroisoindole framework efficiently. These methods align with current trends toward sustainable chemical processes.

Looking ahead, the future of 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole lies in its further exploration as a versatile platform for drug design and material development. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its interactions with biological systems at the molecular level. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of novel applications for this compound.

In conclusion, 1-(2,2,2-trifluoroethyl)-2,3-dihydro-1H-isoindole (CAS No. 2091757-34-3) represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As our understanding of this compound deepens through ongoing research efforts, we can anticipate even more groundbreaking applications emerging in the near future.